Cas no 62382-45-0 (2,5-Thiomorpholinedione, 3,3-dimethyl-, 2-oxime)

• Product name: 2,5-Thiomorpholinedione, 3,3-dimethyl-, 2-oxime
• CAS No: 62382-45-0
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 446883
• PubChem ID: 71386949

2,5-Thiomorpholinedione, 3,3-dimethyl-, 2-oxime Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiomorpholinedione, 3,3-dimethyl-, 2-oxime
• 6-hydroxyimino-5,5-dimethylthiomorpholin-3-one
• DTXSID60809091
• 62382-45-0
• SCHEMBL11265974
• 2-Oximino-3,3-dimethyltetrahydro-1,4-thiazin-5-one
• 6-(Hydroxyimino)-5,5-dimethylthiomorpholin-3-one
• UBMLGUIMFYLAMN-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H10N2O2S/c1-6(2)5(8-10)11-3-4(9)7-6/h10H,3H2,1-2H3,(H,7,9)
• InChI Key： UBMLGUIMFYLAMN-UHFFFAOYSA-N
• SMILES： CC1(C(=NO)SCC(=O)N1)C

Computed Properties

• Exact Mass: 174.0464
• Monoisotopic Mass: 174.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 61.69